Cas no 1702744-86-2 (3-Pyridinamine, 5-methyl-6-(1-methylethyl)-)

• Product Name: 3-Pyridinamine, 5-methyl-6-(1-methylethyl)-
• CAS No: 1702744-86-2
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD30147243
• CID: 5220128
• Update Time: 2026-03-06

3-Pyridinamine, 5-methyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 5-methyl-6-(1-methylethyl)-

• MDL： MFCD30147243
• Inchi： 1S/C9H14N2/c1-6(2)9-7(3)4-8(10)5-11-9/h4-6H,10H2,1-3H3
• InChI Key： XMYAOHBETPZLDR-UHFFFAOYSA-N
• SMILES： C1=NC(C(C)C)=C(C)C=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Pyridinamine, 5-methyl-6-(1-methylethyl)-

Comprehensive Overview of 3-Pyridinamine, 5-methyl-6-(1-methylethyl)- (CAS No. 1702744-86-2)

3-Pyridinamine, 5-methyl-6-(1-methylethyl)-, with the CAS number 1702744-86-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine backbone and substituted amine group, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the 5-methyl and 6-(1-methylethyl) substituents, contribute to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for pyridine derivatives like 3-Pyridinamine, 5-methyl-6-(1-methylethyl)- has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its role as a building block for kinase inhibitors and antiviral agents, which are critical in addressing global health challenges. The compound's CAS No. 1702744-86-2 is frequently searched in academic databases and patent filings, reflecting its growing importance in high-value chemical synthesis.

The synthesis of 3-Pyridinamine, 5-methyl-6-(1-methylethyl)- involves multi-step organic reactions, often starting from commercially available pyridine precursors. Advanced techniques such as catalytic amination and regioselective alkylation are employed to achieve high yields and purity. This compound's structural analogs are also explored for their potential in crop protection chemicals, aligning with the agricultural industry's focus on sustainable pest management solutions.

From an industrial perspective, CAS 1702744-86-2 is valued for its scalability and compatibility with green chemistry principles. Manufacturers are optimizing processes to reduce waste and energy consumption, addressing the environmental impact of chemical production. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in the chemical sector, a topic frequently queried in industry reports and investor analyses.

Analytical characterization of 3-Pyridinamine, 5-methyl-6-(1-methylethyl)- typically includes NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with stringent pharmaceutical-grade standards, a critical factor for buyers sourcing the compound for API (Active Pharmaceutical Ingredient) development. The compound's stability under storage conditions is another frequently searched topic, as it impacts logistics and shelf-life.

Emerging applications of CAS 1702744-86-2 extend to material science, where its aromatic amine functionality is leveraged in designing organic semiconductors and coordination polymers. This interdisciplinary relevance has sparked collaborations between chemists and engineers, particularly in the renewable energy sector. Such innovations are often highlighted in scientific webinars and grant proposals, further driving online searches for this compound.

Regulatory aspects of 3-Pyridinamine, 5-methyl-6-(1-methylethyl)- are straightforward, as it is not classified under restricted categories. However, suppliers must provide REACH-compliant documentation and SDS (Safety Data Sheets), which are common search queries among procurement specialists. The compound's global trade data indicates steady demand across North America, Europe, and Asia, with custom synthesis services being a notable niche market.

In conclusion, 3-Pyridinamine, 5-methyl-6-(1-methylethyl)- (CAS No. 1702744-86-2) represents a dynamic intersection of academic research and industrial innovation. Its multifaceted applications—from life sciences to advanced materials—ensure its continued relevance in scientific literature and commercial databases. As synthetic methodologies evolve, this compound is poised to play an even greater role in addressing 21st-century technological challenges.